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Compound of Interest

Compound Name: NO-30

Cat. No.: B3050570 Get Quote

This document provides comprehensive guidance on the proper disposal procedures for

substances designated as NO-30 within a laboratory setting. Given that "NO-30" may not be a

universally recognized chemical identifier, this guide will address the disposal of hazardous

chemical waste with a focus on chlorinated solvents, for which "Refrigerant-30"

(Dichloromethane) is a known synonym. Researchers and drug development professionals

should always consult their institution's specific safety protocols and the material safety data

sheet (MSDS) for the particular substance being handled.

I. Pre-Disposal Safety and Handling
Before beginning any disposal process, ensure all necessary personal protective equipment

(PPE) is worn, including safety goggles, chemical-resistant gloves, and a lab coat. All handling

of hazardous materials should be conducted within a properly functioning chemical fume hood

to minimize inhalation exposure.[1]

Key Handling Precautions:

Avoid direct contact with skin and eyes.[1]

Prevent inhalation of vapors by working in a well-ventilated area.[2]

Store waste in properly sealed and labeled containers away from heat sources and direct

sunlight.[2][3]
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Do not store hazardous liquids on shelves above eye level.[2]

II. Waste Identification and Segregation
Proper identification and segregation of chemical waste are critical to ensure safe disposal and

regulatory compliance.

Consult the MSDS: The Material Safety Data Sheet is the primary source of information for

chemical properties, hazards, and disposal instructions.

Waste Segregation: Never mix different types of chemical waste. Separate halogenated from

non-halogenated solvents.[4] Aqueous waste should be kept separate from solvent waste.[4]

Incompatible chemicals, such as acids and bases, or oxidizers and flammable materials,

must be stored separately to prevent dangerous reactions.[3]

III. Disposal Procedure for Chlorinated Solvents
(e.g., Dichloromethane)
Dichloromethane (also known as Methylene Chloride or Refrigerant-30) is a common

chlorinated solvent.[5] Due to its toxicity and potential carcinogenicity, it must be disposed of as

hazardous waste.[5]

Step-by-Step Disposal:

Container Selection: Collect waste Dichloromethane in a designated, leak-proof, and clearly

labeled waste container. The container should be made of a material compatible with

chlorinated solvents.

Labeling: The waste container must be labeled with the words "Hazardous Waste" and the

full chemical name, "Dichloromethane."[4] The label should also include the date when the

waste was first added to the container.

Accumulation: Keep the waste container closed at all times, except when adding waste.

Store the container in a designated satellite accumulation area within the laboratory.

Requesting Pickup: Once the container is nearly full (e.g., three-quarters full) or has reached

the accumulation time limit set by your institution (often 150 days), submit a hazardous

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.youtube.com/watch?v=Omrh8DaYAok
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://americanhazmatrentals.com/nfpa-30-compliant-chemical-storage-explained/
https://en.wikipedia.org/wiki/Dichloromethane
https://en.wikipedia.org/wiki/Dichloromethane
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


waste pickup request through your institution's Environmental Health and Safety (EHS)

department.[4]

Professional Disposal: Do not pour Dichloromethane or any other chlorinated solvent down

the drain.[2] Professional hazardous waste disposal services will incinerate or otherwise treat

the chemical in accordance with federal, state, and local regulations.

IV. General Chemical Waste Disposal Principles
For other chemical waste that may be designated "NO-30," follow these general principles:

Neutralization: For acidic or basic waste, neutralization may be an appropriate step before

disposal. For example, dilute acids can be slowly added to a solution of sodium carbonate or

sodium hydroxide until the pH is between 5 and 10.[4] Always perform this in a fume hood

with appropriate PPE.

Container Rinsing: For empty containers that held hazardous chemicals, triple rinse the

container with a suitable solvent.[6] The rinsate should be collected and disposed of as

hazardous waste.[6]

Spill Management: In the event of a spill, evacuate non-essential personnel, ensure

adequate ventilation, and use appropriate spill containment and cleanup materials.[2] Report

the spill to your institution's safety officer.[2]

Quantitative Data Summary
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Parameter Guideline Source

Storage of Flammable Liquids

Max 60 gallons of flammable

materials with a flashpoint at or

below 140°F in an approved

hazmat warehouse.

[7]

Max 120 gallons of

combustibles with a flashpoint

at or above 140°F in a single

hazmat warehouse.

[7]

Acid Neutralization
Dilute acid to ~5% by volume

in an ice-water bath.
[4]

Prepare a 5-10% base solution

(sodium carbonate or sodium

hydroxide) for nitric and

perchloric acid.

[4]

Final pH of neutralized solution

should be between 5 and 10.
[4]

Container Rinsing
Fill container 1/4 full with water

for triple rinsing.
[6]

Roll or tip the container for at

least 30 seconds during each

rinse.

[6]

Experimental Workflow: Chemical Waste Disposal
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Caption: Logical workflow for the proper disposal of hazardous chemical waste in a laboratory

setting.

This guide is intended to provide essential safety and logistical information for the proper

disposal of "NO-30" and other hazardous chemical waste. By adhering to these procedures,

researchers can ensure a safe laboratory environment and maintain compliance with regulatory

standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3050570?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

